1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]propan-1-one

• CAS RN: 62033-62-9
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol
• IUPAC Name: 1-[3-(3,4-dimethoxyphenyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H23NO3/c1-4-16(18)17-9-5-6-13(11-17)12-7-8-14(19-2)15(10-12)20-3/h7-8,10,13H,4-6,9,11H2,1-3H3
• InChI Key: KFOKBYKTEYEHJB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC(C1)C2=CC(=C(C=C2)OC)OC

Description

1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

260 mg of sodium carbonate were added under a nitrogen atmosphere to a mixture of 500 mg of 3-(3',4'-dimethoxyphenyl)-piperidine in 5 ml of tetrahydrofuran and while cooling the mixture on an ice bath, 0.21 ml of propionyl chloride was added dropwise over 5 minutes. After the temperature rose to room temperature, the mixture was stirred for 11/2 hours and was then poured into 10 volumes of ice and water. The mixture was extracted with methylene chloride and the extracts were washed with water, dried over magnesium sulfate and evaporated to dryness under reduced pressure. The 460 mg of residue was chromatography over silica gel and was eluted with a 6-3-1 cyclohexane-chloroform-triethylamine mixture. The product was crystallized to get 270 mg of amorphous N-propionyl-3-(3',4'-dimethoxyphenyl)-piperidine.